Cas no 34841-36-6 (2-(tert-butylamino)-3''-chloropropiophenone hydrochloride)

2-(tert-butylamino)-3''-chloropropiophenone hydrochloride structure
34841-36-6 structure
Product Name:2-(tert-butylamino)-3''-chloropropiophenone hydrochloride
CAS No:34841-36-6
MF:C13H19Cl2NO
MW:276.202061891556
CID:919569
Update Time:2024-06-14

2-(tert-butylamino)-3''-chloropropiophenone hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-(tert-butylamino)-3''-chloropropiophenone hydrochloride
    • 2-(tert-Butylamino)-3'-chloropropiophenone HCl
    • 2-(tert-Butylamino)-3'-chloropropiophenone hydrochloride
    • alpha-(tert-Butylamino)-m-chloropropiophenone hydrochloride
    • Amfebutamon hydrochlorid
    • Bw 323
    • Einecs 250-759-9
    • Inchi: 1S/C13H18ClNO.ClH/c1-9(15-13(2,3)4)12(16)10-6-5-7-11(14)8-10;/h5-9,15H,1-4H3;1H
    • InChI Key: HEYVINCGKDONRU-UHFFFAOYSA-N
    • SMILES: C(C1=CC=CC(Cl)=C1)(=O)C(NC(C)(C)C)C.[H]Cl

Computed Properties

  • Exact Mass: 275.08457
  • Monoisotopic Mass: 275.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 247
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.1A^2

Experimental Properties

  • Color/Form: White crystalline powder
  • Density: ==
  • Melting Point: 233-234℃
  • Boiling Point: 371.4 °C at 760 mmHg
  • Flash Point: 178.4 °C
  • PSA: 29.1
  • LogP: 4.49220
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